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Compound of Interest

Compound Name: Methyl-lathodoratin

Cat. No.: B15191593

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Methyl-lathodoratin, a substituted
chromone. Due to the limited availability of published research dedicated specifically to this
compound, this document combines confirmed chemical data with a review of methodologies

and biological activities of structurally related compounds to provide a foundational resource for
researchers.

Core Chemical Identifiers

Methyl-lathodoratin is a unique chemical entity with the following identifiers:
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Identifier Value Reference
CAS Number 76690-64-7 [11[2]
Molecular Formula C12H1204 [1][3]
Molecular Weight 220.22 g/mol [2]

3-ethyl-5-hydroxy-7-methoxy-
IUPAC Name [1]
4H-1-benzopyran-4-one

PubChem CID 5376283 [2][3]

INChl=1S/C12H1204/c1-3-7-6-
16-10-5-8(15-2)4-

InChl [1]
9(13)11(10)12(7)14/h4-

6,13H,3H2,1-2H3

SMILES CCclcoc2cc(0C)cc(0)c1=0 [1]

5-HYDROXY-7-METHOXY-3-
Synonyms ETHYLCHROMONE, [1]
METHYLLATHODORATIN

Proposed Synthetic Pathway

While a specific, detailed experimental protocol for the synthesis of Methyl-lathodoratin is not
readily available in the current body of scientific literature, a plausible synthetic route can be
proposed based on established chromone synthesis methodologies. The synthesis of the
analogous compound, 5-hydroxy-2-isopropyl-7-methoxychromone, has been achieved starting
from 2',4',6'-trihydroxyacetophenone. A similar approach could likely be adapted for Methyl-
lathodoratin.

The proposed workflow would involve the following key transformations:

o Selective Methylation: Beginning with a readily available starting material such as 2',4',6'-
trinydroxypropiophenone, a selective methylation of the 4'-hydroxyl group would be
performed to yield 2',6'-dihydroxy-4'-methoxypropiophenone.
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e Cyclization: The resulting intermediate would then undergo an intramolecular cyclization to
form the chromone ring. This is often achieved through methods such as the Baker-
Venkataraman rearrangement followed by acid-catalyzed cyclization, or by using reagents
like N,N-dimethylformamide dimethyl acetal (DMF-DMA).

« Purification: The final product, Methyl-lathodoratin, would then be purified using standard
techniques such as column chromatography and recrystallization.

Proposed Synthetic Workflow for Methyl-lathodoratin
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Caption: Proposed synthetic route for Methyl-lathodoratin.

Potential Biological Activities and Areas for
Investigation

Direct experimental data on the biological activity of Methyl-lathodoratin is scarce. However,
the chromone scaffold is a well-known privileged structure in medicinal chemistry, and
numerous derivatives have exhibited a wide range of biological activities.

Structurally related chromone derivatives have been reported to possess activities including:

o Anticancer Properties: Certain flavones and chromones have demonstrated cytotoxic effects
against various cancer cell lines.

o Anti-inflammatory Effects: The chromone nucleus is a core component of some compounds
with anti-inflammatory properties.

 Antiviral and Antimicrobial Activities: Various substituted chromones have been investigated
for their potential to inhibit viral replication and bacterial growth.
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Given these precedents, it is plausible that Methyl-lathodoratin could exhibit similar biological
activities. Further research is warranted to elucidate the specific pharmacological profile of this
compound.

Conclusion

Methyl-lathodoratin is a defined chemical entity with established identifiers. While specific
experimental data remains limited, this guide provides a foundational understanding of the
compound based on its chemical nature and the properties of structurally related molecules.
The proposed synthetic pathway offers a starting point for its chemical synthesis, and the
known biological activities of other chromones suggest promising avenues for future
pharmacological investigation. It is hoped that this technical overview will stimulate further
research into the properties and potential applications of Methyl-lathodoratin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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